Cas no 43052-72-8 (2-methyl-4-phenylbutan-2-amine)

2-methyl-4-phenylbutan-2-amine structure
43052-72-8 structure
Product Name:2-methyl-4-phenylbutan-2-amine
CAS No:43052-72-8
MF:C11H17N
MW:163.259382963181
CID:2827504
PubChem ID:12851223
Update Time:2025-04-21

2-methyl-4-phenylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-4-phenylbutan-2-amine
    • 1,1-dimethyl-3-phenyl-propanamine
    • 1,1-DIMETHYL-3-PHENYL-PROPYLAMINE
    • PRJWYFPDHWJLEV-UHFFFAOYSA-N
    • SCHEMBL451516
    • AB03652
    • EN300-140625
    • 1,1-Dimethyl-3-phenyl-propylamin
    • HS-6465
    • 43052-72-8
    • 1,1-dimethyl-3-phenylpropylamine
    • MDL: MFCD00129176
    • Inchi: 1S/C11H17N/c1-11(2,12)9-8-10-6-4-3-5-7-10/h3-7H,8-9,12H2,1-2H3
    • InChI Key: PRJWYFPDHWJLEV-UHFFFAOYSA-N
    • SMILES: NC(C)(C)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 163.136099547Da
  • Monoisotopic Mass: 163.136099547Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26Ų

2-methyl-4-phenylbutan-2-amine Pricemore >>

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